1-[(Tert-butoxy)carbonyl]-3-ethylazetidine-3-carboxylic acid

Specification

• CAS No.: 610791-06-5
• Molecular Formula: C11H19NO4
• Molecular Weight: 229.27 g/mol
• IUPAC Name: 3-ethyl-1-[(2-methylpropan-2-yl)oxycarbonyl]azetidine-3-carboxylic acid
• Standard InChI: InChI=1S/C11H19NO4/c1-5-11(8(13)14)6-12(7-11)9(15)16-10(2,3)4/h5-7H2,1-4H3,(H,13,14)
• Standard InChI Key: JKONCKLGHQSUMN-UHFFFAOYSA-N
• SMILES: CCC1(CN(C1)C(=O)OC(C)(C)C)C(=O)O
• Canonical SMILES: CCC1(CN(C1)C(=O)OC(C)(C)C)C(=O)O

Introduction

1-[(Tert-butoxy)carbonyl]-3-ethylazetidine-3-carboxylic acid is a chemical compound with the CAS number 610791-06-5. It is used primarily in laboratory settings for the synthesis of various organic compounds, particularly in the field of protein degrader building blocks. This compound is characterized by its molecular formula C11H19NO4 and molecular weight of approximately 229.276 g/mol.

Uses and Applications

1-[(Tert-butoxy)carbonyl]-3-ethylazetidine-3-carboxylic acid is utilized in the synthesis of complex molecules, particularly in the context of protein degradation research. It acts as a building block for the construction of more intricate chemical structures, facilitating the development of new therapeutic agents or biochemical tools.

Safety and Handling

Handling this compound requires adherence to standard laboratory safety protocols. It is classified as a hazardous substance, and exposure should be minimized. In case of exposure, first aid measures include washing affected areas with soap and water and consulting a physician if necessary.

Safety Data:

Hazard Category	Description
Inhalation	Move to fresh air. If not breathing, provide artificial respiration. Consult a physician.
Skin Contact	Wash off with soap and plenty of water. Consult a physician.
Eye Contact	Rinse thoroughly with water for at least 15 minutes. Consult a physician.
Ingestion	Do not induce vomiting. Rinse mouth with water. Consult a physician.

Storage and Disposal

This compound should be stored at room temperature, away from direct sunlight and moisture. Disposal should follow local regulations for hazardous waste, ensuring that it does not contaminate waterways or soil.

Potential Research Areas:

• Optimization of Synthesis Routes: Improving efficiency and yield in the synthesis of this compound.

• Therapeutic Applications: Exploring its potential as a building block for drugs targeting protein degradation pathways.